Cas no 4967-11-7 (Pyrido[3,4-b]pyrazin-5(1H)-one, 2,3,4,6-tetrahydro-6,7-dimethyl- (7CI,8CI))

Pyrido[3,4-b]pyrazin-5(1H)-one, 2,3,4,6-tetrahydro-6,7-dimethyl- (7CI,8CI) structure
4967-11-7 structure
Product Name:Pyrido[3,4-b]pyrazin-5(1H)-one, 2,3,4,6-tetrahydro-6,7-dimethyl- (7CI,8CI)
CAS No:4967-11-7
MF:C9H13N3O
MW:179.219021558762
CID:932598
PubChem ID:45099755
Update Time:2025-04-19

Pyrido[3,4-b]pyrazin-5(1H)-one, 2,3,4,6-tetrahydro-6,7-dimethyl- (7CI,8CI) Chemical and Physical Properties

Names and Identifiers

    • Pyrido[3,4-b]pyrazin-5(1H)-one, 2,3,4,6-tetrahydro-6,7-dimethyl- (7CI,8CI)
    • DTXSID00668104
    • 6,7-DIMETHYL-2,3,4,6-TETRAHYDROPYRIDO[3,4-B]PYRAZIN-5(1H)-ONE
    • 4967-11-7
    • Inchi: 1S/C9H13N3O/c1-6-5-7-8(9(13)12(6)2)11-4-3-10-7/h5,10-11H,3-4H2,1-2H3
    • InChI Key: GHUGWLDKRVEDEV-UHFFFAOYSA-N
    • SMILES: O=C1C2=C(C=C(C)N1C)NCCN2

Computed Properties

  • Exact Mass: 179.105862047g/mol
  • Monoisotopic Mass: 179.105862047g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 317
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 44.4Ų
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